Cas no 6291-96-9 ( )

  structure
  structure
Product Name: 
CAS No:6291-96-9
MF:C6H14N2O2
MW:146.187561511993
CID:958270
PubChem ID:222310
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-hydroxyethylamino)ethyl]acetamide
    • 1-Acetylamino-2-(2-hydroxy-aethylamino)-aethan
    • AC1L5BM7
    • AC1Q5PLE
    • AR-1K4533
    • CTK2F3359
    • N-[2-(2-Hydroxy-aethylamino)-aethyl]-acetamid
    • N-[2-(2-hydroxy-ethylamino)-ethyl]-acetamide
    • n-{2-[(2-hydroxyethyl)amino]ethyl}acetamide
    • NSC8196
    • N-acetyl-N'-hydroxyethyl-ethylenediamine
    • DTXSID40278544
    • AKOS009041587
    • NSC-8196
    • 6291-96-9
    • SCHEMBL20274450
    •  
    • Inchi: 1S/C6H14N2O2/c1-6(10)8-3-2-7-4-5-9/h7,9H,2-5H2,1H3,(H,8,10)
    • InChI Key: GZBCJNQAPSAHHN-UHFFFAOYSA-N
    • SMILES: OCCNCCNC(C)=O

Computed Properties

  • Exact Mass: 146.10562
  • Monoisotopic Mass: 146.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36
  • LogP: -0.51380
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